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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372 Get Quote

An In-depth Technical Guide to Tetrabutylammonium Cyanide (TBACN) for Researchers,

Scientists, and Drug Development Professionals

Introduction
Tetrabutylammonium cyanide (TBACN) is a quaternary ammonium salt that serves as a

versatile and efficient reagent in modern organic synthesis. Its unique properties, particularly its

solubility in organic solvents and its ability to act as a phase-transfer catalyst, make it an

invaluable tool for a variety of chemical transformations. This guide provides a comprehensive

overview of TBACN, including its synonyms, physicochemical properties, and detailed

experimental protocols for its application in the cyanosilylation of carbonyl compounds.

Synonyms and Identifiers
A clear identification of chemical compounds is crucial for research and regulatory purposes.

Tetrabutylammonium cyanide is known by several names and is assigned specific identifiers

for unambiguous recognition in chemical databases and literature.
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Identifier Type Value

Common Name Tetrabutylammonium cyanide

Abbreviation TBACN

IUPAC Name Tetrabutylazanium cyanide

CAS Number 10442-39-4

EC Number 233-926-0

PubChem CID 165872

Beilstein Registry Number 3598808

Other Synonyms N,N,N-Tributyl-1-butanaminium cyanide

Ammonium, tetrabutyl-, cyanide

Physicochemical and Toxicological Properties
Understanding the physical, chemical, and toxicological properties of a reagent is paramount

for its safe and effective use in experimental settings. The following table summarizes key

quantitative data for tetrabutylammonium cyanide.

Property Value

Molecular Formula C₁₇H₃₆N₂

Molecular Weight 268.48 g/mol

Appearance
White to off-white or slightly beige crystalline

solid

Melting Point 89-92 °C

Solubility

Soluble in polar organic solvents such as

acetone, ethanol, and methanol. Limited

solubility in water.

Oral LD₅₀ (rat) 5.1 mg/kg
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Safety Note: Tetrabutylammonium cyanide is highly toxic if swallowed, in contact with skin, or

if inhaled. It is crucial to handle this compound with appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, and to work in a well-ventilated fume

hood.

Experimental Protocols: Cyanosilylation of
Carbonyl Compounds
One of the most significant applications of tetrabutylammonium cyanide is as a catalyst in

the cyanosilylation of aldehydes and ketones to form cyanohydrin trimethylsilyl ethers. These

products are valuable intermediates in the synthesis of α-hydroxy acids, β-amino alcohols, and

other important organic molecules.

General Procedure for the Catalytic Cyanosilylation of
Aldehydes
This protocol outlines a general method for the cyanosilylation of aldehydes using a catalytic

amount of tetrabutylammonium cyanide.

Materials:

Aldehyde (e.g., benzaldehyde)

Trimethylsilyl cyanide (TMSCN)

Tetrabutylammonium cyanide (TBACN)

Anhydrous solvent (e.g., dichloromethane, acetonitrile)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add

the aldehyde (1.0 mmol) and the anhydrous solvent (5 mL).
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Add tetrabutylammonium cyanide (0.01-0.05 mmol, 1-5 mol%) to the solution.

Cool the mixture to 0 °C using an ice bath.

Slowly add trimethylsilyl cyanide (1.2 mmol) dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for the appropriate time (typically 1-

4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate (10 mL).

Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) (3 x 15

mL).

Combine the organic layers and wash with brine (20 mL).

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to afford the crude product.

Purify the crude product by flash column chromatography on silica gel to yield the pure

cyanohydrin trimethylsilyl ether.

Example: Cyanosilylation of Benzaldehyde
Reactants:

Benzaldehyde (0.106 g, 1.0 mmol)

Trimethylsilyl cyanide (0.119 g, 1.2 mmol)

Tetrabutylammonium cyanide (0.013 g, 0.05 mmol)

Anhydrous dichloromethane (5 mL)

Procedure: Following the general procedure described above, the reaction of benzaldehyde

with TMSCN catalyzed by TBACN typically reaches completion within 2 hours at room
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temperature. After work-up and purification, the corresponding mandelonitrile trimethylsilyl

ether is obtained in high yield (typically >90%).

Characterization Data for 2-phenyl-2-((trimethylsilyl)oxy)acetonitrile:

¹H NMR (CDCl₃, ppm): δ 7.50-7.35 (m, 5H, Ar-H), 5.51 (s, 1H, CH), 0.25 (s, 9H, Si(CH₃)₃).

¹³C NMR (CDCl₃, ppm): δ 137.5, 129.5, 129.0, 126.5, 119.0, 63.5, -0.5.

IR (neat, cm⁻¹): 2245 (C≡N), 1255 (Si-CH₃), 1070 (C-O).

Visualizations
Experimental Workflow: Cyanosilylation of an Aldehyde
The following diagram illustrates the general workflow for the tetrabutylammonium cyanide-

catalyzed cyanosilylation of an aldehyde.
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Caption: General workflow for the cyanosilylation of an aldehyde using TBACN.

Signaling Pathway: Mechanism of Phase-Transfer
Catalysis
Tetrabutylammonium cyanide facilitates the reaction between a water-insoluble organic

substrate and a water-soluble nucleophile by transporting the nucleophile into the organic
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phase. The lipophilic tetrabutylammonium cation pairs with the cyanide anion, allowing it to

dissolve in the organic solvent and react with the substrate.

Aqueous Phase

Organic Phase

Na+ CN-

[N(Bu)4]+

Ion Exchange

[N(Bu)4]+ CN-

Phase Transfer

Aldehyde (R-CHO)
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Nucleophilic Attack
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Caption: Mechanism of TBACN as a phase-transfer catalyst in a biphasic system.

To cite this document: BenchChem. [Synonyms for tetrabutylammonium cyanide (TBACN)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079372#synonyms-for-tetrabutylammonium-cyanide-
tbacn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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